Cas no 53176-11-7 (Benzenesulfonyl chloride, tris(1-methylethyl)-)

Benzenesulfonyl chloride, tris(1-methylethyl)- structure
53176-11-7 structure
Product Name:Benzenesulfonyl chloride, tris(1-methylethyl)-
CAS No:53176-11-7
MF:C15H23ClO2S
MW:302.859922647476
CID:357830
PubChem ID:11514985
Update Time:2025-04-19

Benzenesulfonyl chloride, tris(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, tris(1-methylethyl)-
    • 2,3,4-tri(propan-2-yl)benzenesulfonyl chloride
    • SCHEMBL216708
    • Triisopropylbenzenesulfonyl chloride
    • HRBGUGQWTMBDTR-UHFFFAOYSA-N
    • 53176-11-7
    • DTXSID60467897
    • Inchi: 1S/C15H23ClO2S/c1-9(2)12-7-8-13(19(16,17)18)15(11(5)6)14(12)10(3)4/h7-11H,1-6H3
    • InChI Key: HRBGUGQWTMBDTR-UHFFFAOYSA-N
    • SMILES: ClS(C1=CC=C(C(C)C)C(C(C)C)=C1C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 302.11089
  • Monoisotopic Mass: 302.1107288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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